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Introduction
Tween 85, also known as Polysorbate 85 or polyoxyethylene (20) sorbitan trioleate, is a non-

ionic surfactant and emulsifier widely utilized across the pharmaceutical, cosmetic, and food

industries. Its utility stems from its ability to form stable oil-in-water emulsions, solubilize poorly

water-soluble active pharmaceutical ingredients (APIs), and enhance the stability of various

formulations. Structurally, Tween 85 is derived from the ethoxylation of sorbitan trioleate, which

is an ester of sorbitan (a derivative of sorbitol) and oleic acid. The "85" designation indicates

that the fatty acid component is primarily trioleate, and it is copolymerized with approximately

20 moles of ethylene oxide. This guide provides an in-depth overview of the core

physicochemical properties of Tween 85, methodologies for their determination, and a logical

workflow for its characterization.

Physicochemical Properties of Tween 85
The functional efficacy of Tween 85 in various applications is dictated by its distinct

physicochemical properties. These properties have been quantified and are summarized in the

table below for ease of reference and comparison. It is important to note that as a polymeric

surfactant, some values, particularly molecular weight and HLB, can be presented as averages

or ranges due to the inherent polydispersity of the material.
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Property Value

Synonyms
Polysorbate 85, Polyoxyethylene (20) sorbitan

trioleate

CAS Number 9005-70-3

Molecular Formula C₁₀₀H₁₈₈O₂₈ (approximate)

Molecular Weight ~1838.68 g/mol [1]; Calculated as ~1837 g/mol

Appearance
Amber to light yellow, viscous liquid at room

temperature.[2][3][4][5]

Hydrophilic-Lipophilic Balance (HLB)

11.0[2][5] (This value is commonly cited, making

it suitable for oil-in-water emulsions). Other

sources report ranges of 13-14 or 15-16.

Viscosity ~300 cps at 25°C.

Density / Specific Gravity
Density: ~1.028 g/mL at 20°C[2]; ~1.03 g/cm³ at

20°C. Specific Gravity: ~1.030 at 20/4°C.[2]

Solubility

Dispersible in water. Soluble in ethanol,

methanol, ethyl acetate, and toluene.[2][5]

Insoluble in mineral oil and vegetable oils.[5]

Refractive Index n20/D ~1.473[2]

Saponification Value 80 - 98 mg KOH/g[3][4][5]

Acid Value ≤ 2.0 mg KOH/g[4][5]

Hydroxyl Value 39 - 60 mg KOH/g[5]

Flash Point > 110 °C (> 230 °F)[2]

Critical Micelle Concentration (CMC)

A specific CMC value for Tween 85 is not

consistently reported in literature. However, for

the Tween series, CMC generally decreases

with increasing alkyl chain length and increases

with the degree of ethoxylation.[6] Experimental

determination is recommended for specific

formulations.
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Experimental Protocols for Property Determination
Accurate characterization of Tween 85 is crucial for its effective application. The following are

detailed methodologies for determining its key physicochemical properties.

Determination of Hydrophilic-Lipophilic Balance (HLB)
The HLB value is an empirical measure of the degree to which a surfactant is hydrophilic or

lipophilic.

Griffin's Method (Theoretical Calculation): For non-ionic surfactants like Tween 85, the HLB

can be estimated using the formula: HLB = 20 * (Mh / M) where Mh is the molecular mass of

the hydrophilic portion (the polyoxyethylene chains) and M is the total molecular mass of the

molecule.

Experimental Titration Method (Water Number):

A known weight of the surfactant is dissolved in a mixture of benzene and dioxane.

This solution is then titrated with distilled water until a persistent turbidity is observed,

indicating the formation of a stable emulsion.

The volume of water required is known as the "Water Number."

The HLB value is then calculated from the Water Number using a regression equation

established for non-ionic surfactants.

Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for processing

and formulation.

Rotational Viscometry:

A rotational viscometer, which operates on the Searle principle, is used.

A spindle of appropriate geometry is submerged in a sample of Tween 85 maintained at a

constant temperature (e.g., 25°C).
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The spindle is rotated at a set speed, and the instrument measures the torque required to

overcome the viscous drag of the fluid.

The dynamic viscosity is then calculated from the torque, rotational speed, and the

geometry of the spindle.

Critical Micelle Concentration (CMC) Determination
The CMC is the concentration at which surfactant molecules begin to aggregate and form

micelles.

Surface Tension Method:

A series of aqueous solutions of Tween 85 at varying concentrations are prepared.

The surface tension of each solution is measured using a tensiometer (e.g., with the du

Noüy ring method).

Surface tension is plotted against the logarithm of the surfactant concentration.

The plot will show a sharp decrease in surface tension with increasing concentration,

followed by a plateau. The point of inflection where the curve breaks is the CMC.

Conductivity Method:

Similar to the surface tension method, a range of concentrations of Tween 85 in water are

prepared.

The electrical conductivity of each solution is measured.

A plot of conductivity versus surfactant concentration will show two lines with different

slopes. The intersection of these lines indicates the CMC.

Saponification Value Determination
This value represents the number of milligrams of potassium hydroxide (KOH) required to

saponify one gram of the ester.
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Titration Method:

A precisely weighed sample of Tween 85 (approximately 2 g) is placed in a flask with a

known excess of 0.5 M ethanolic KOH solution.

The mixture is heated under reflux for one hour to ensure complete saponification.

After cooling, the unreacted KOH is titrated with a standardized 0.5 M hydrochloric acid

solution, using phenolphthalein as an indicator.

A blank titration is performed without the surfactant sample.

The saponification value is calculated based on the difference in the volume of HCl

required for the sample and the blank.

Hydroxyl Value Determination
The hydroxyl value is the number of milligrams of KOH equivalent to the hydroxyl content of

one gram of the substance.

Acetylation and Titration Method:

A known weight of Tween 85 is acetylated by reacting it with a known excess of acetic

anhydride in pyridine, which converts the hydroxyl groups to acetyl groups.

After the reaction is complete, water is added to hydrolyze the excess acetic anhydride

into acetic acid.

The resulting solution is then titrated with a standardized solution of alcoholic KOH to

neutralize the acetic acid.

A blank determination is run in parallel.

The hydroxyl value is calculated from the difference in titration volumes between the blank

and the sample.

Visualization of Characterization Workflow
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The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a non-ionic surfactant such as Tween 85.
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Physicochemical characterization workflow for Tween 85.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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